Cas no 132382-20-8 (ethyl 2-(2-oxo-2,3-dihydro-1H-indol-1-yl)acetate)

• Product Name: ethyl 2-(2-oxo-2,3-dihydro-1H-indol-1-yl)acetate
• CAS No: 132382-20-8
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD06662358
• CID: 4588404
• PubChem ID: 300802
• Update Time: 2025-06-10

ethyl 2-(2-oxo-2,3-dihydro-1H-indol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetic acid, 2,3-dihydro-2-oxo-, ethyl ester
• ethyl 2-(2-oxo-2,3-dihydro-1H-indol-1-yl)acetate

• MDL： MFCD06662358
• Inchi： 1S/C12H13NO3/c1-2-16-12(15)8-13-10-6-4-3-5-9(10)7-11(13)14/h3-6H,2,7-8H2,1H3
• InChI Key： GMZLKFLAOQRXHO-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)=O)C2=C(C=CC=C2)CC1=O

Computed Properties

• Exact Mass: 219.09
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(2-oxo-2,3-dihydro-1H-indol-1-yl)acetate

Comprehensive Overview of Ethyl 2-(2-oxo-2,3-dihydro-1H-indol-1-yl)acetate (CAS No. 132382-20-8): Properties, Applications, and Industry Insights

Ethyl 2-(2-oxo-2,3-dihydro-1H-indol-1-yl)acetate (CAS No. 132382-20-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This ester derivative of oxindole features a reactive acetate group, making it a versatile intermediate for synthesizing bioactive molecules. With the rise of green chemistry and sustainable synthesis trends, researchers are increasingly exploring its potential in catalysis and drug discovery.

The compound's molecular formula (C₁₂H₁₃NO₃) and structural features have been extensively studied via NMR spectroscopy and mass spectrometry. Its 2-oxoindole core is particularly noteworthy, as this scaffold appears in numerous natural products and pharmacologically active compounds. Recent publications highlight its role in developing kinase inhibitors, aligning with current interests in targeted cancer therapies and precision medicine.

From a synthetic chemistry perspective, ethyl 2-(2-oxo-2,3-dihydro-1H-indol-1-yl)acetate serves as a key building block for heterocyclic compounds. Its ester group allows for straightforward transformations, including hydrolysis, amidation, and reduction reactions. Industry reports indicate growing demand for such intermediates in API manufacturing, especially for CNS drugs addressing neurological disorders—a hot topic in biopharmaceutical forums.

Quality control of CAS 132382-20-8 typically involves HPLC purity analysis and residual solvent testing, reflecting the GMP compliance requirements of modern contract research organizations. Stability studies suggest optimal storage under inert atmosphere at low temperatures, a consideration frequently searched by laboratory technicians and process chemists.

Emerging applications include its use in photoredox catalysis—a trending area in organic synthesis—where its electron-rich indole moiety participates in radical reactions. Patent analyses reveal innovative formulations combining this compound with biodegradable polymers for controlled-release agricultural chemicals, tapping into the eco-friendly agrochemicals market.

Regulatory databases confirm its approval status for research use in major markets, with safety data sheets emphasizing standard laboratory precautions. The compound's structure-activity relationships (SAR) are actively investigated, particularly for GPCR-targeting compounds—a subject of numerous medicinal chemistry webinars.

Analytical method development for 132382-20-8 often employs UHPLC-MS techniques, reflecting industry shifts toward high-throughput screening. Its chromatographic behavior has been documented in reverse-phase systems, information highly sought after by QC analysts troubleshooting separation issues.

Recent advancements in continuous flow chemistry have enabled more efficient large-scale production of such fine chemicals, addressing common queries about process intensification. The compound's crystallinity and polymorph characteristics also attract interest from pharmaceutical formulation specialists.

In computational chemistry studies, ethyl 2-(2-oxoindol-1-yl)acetate serves as a model for investigating molecular docking with enzyme active sites. These simulations support the growing field of AI-assisted drug design, a dominant theme in recent scientific conferences.

The compound's spectral data (IR, ¹H/¹³C NMR) are extensively documented in chemical databases, serving as reference material for structure elucidation courses. Its synthetic utility continues to expand, with novel publications describing its incorporation into multi-component reactions for library synthesis.